2-({1-[(benzylcarbamoyl)methyl]-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)-N-(3-chlorophenyl)acetamide

• IUPAC Name: N-benzyl-2-[2-[2-(3-chloroanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]acetamide
• InChI: InChI=1S/C21H21ClN4O3S/c22-16-7-4-8-17(9-16)25-20(29)14-30-21-24-11-18(13-27)26(21)12-19(28)23-10-15-5-2-1-3-6-15/h1-9,11,27H,10,12-14H2,(H,23,28)(H,25,29)
• InChI Key: MHIBVRILGWSCJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CN2C(=CN=C2SCC(=O)NC3=CC(=CC=C3)Cl)CO
• Molecular Formula: C21H21ClN4O3S
• Molecular Weight: 444.9 g/mol
• CAS No.: 921503-99-3

Description

2-({1-[(benzylcarbamoyl)methyl]-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)-N-(3-chlorophenyl)acetamide is a synthetic small molecule featuring a central 1H-imidazole ring substituted with a benzylcarbamoylmethyl group at the N1 position and a hydroxymethyl group at C3. A sulfanyl (-S-) linker connects the imidazole core to an acetamide moiety, which is further substituted with a 3-chlorophenyl group. Its synthesis likely involves multi-step reactions, including nucleophilic substitutions, coupling reactions, and protective group strategies, as seen in analogous compounds (e.g., ).

Biological Activity

The compound 2-({1-[(benzylcarbamoyl)methyl]-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)-N-(3-chlorophenyl)acetamide is a derivative of imidazole, a class of compounds known for their diverse biological activities. This article examines the biological activity of this specific compound, its mechanism of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{16}ClN_3O_2S$, with a molecular weight of approximately 345.82 g/mol. The structure features an imidazole ring, which is known for its pharmacological significance.

Imidazole derivatives, including this compound, often act through various mechanisms:

• Inhibition of Enzymatic Activity : Many imidazole derivatives inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), contributing to their anti-inflammatory effects.
• Antimicrobial Action : Imidazole compounds can disrupt microbial cell membranes or inhibit nucleic acid synthesis, leading to antimicrobial effects.

Biological Activities

Research has highlighted several biological activities associated with imidazole derivatives:

• Antimicrobial Activity : Studies have shown that imidazole derivatives possess significant antibacterial and antifungal properties. For instance, compounds with similar structures have been reported to inhibit pathogens like Staphylococcus aureus and Candida albicans .
• Anti-inflammatory Effects : Compounds in this class have demonstrated the ability to reduce inflammation in various models, potentially through the inhibition of COX enzymes .
• Anticancer Potential : Some studies suggest that imidazole derivatives can induce apoptosis in cancer cells, making them candidates for anticancer drug development .

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial activity of imidazole derivatives against several bacterial strains. The results indicated that modifications on the imidazole ring significantly enhanced antibacterial activity against Escherichia coli and Pseudomonas aeruginosa. The compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against these strains .

Study 2: Anti-inflammatory Activity

In a model of acute inflammation induced by carrageenan in rats, the administration of imidazole derivatives resulted in a significant reduction in paw edema compared to control groups. This effect was attributed to the inhibition of pro-inflammatory cytokines .

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	MIC = 32 µg/mL against E. coli
Anti-inflammatory	Reduced paw edema in rat model
Anticancer	Induced apoptosis in cancer cell lines

Scientific Research Applications

Chemical Properties and Structure

This compound has the following chemical characteristics:

• Molecular Formula : C21H23N5O2S
• Molecular Weight : 409.5 g/mol
• IUPAC Name : 2-({1-[(benzylcarbamoyl)methyl]-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)-N-(3-chlorophenyl)acetamide

Research indicates that compounds with imidazole structures are often investigated for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

Antimicrobial Activity

Studies have shown that imidazole derivatives can exhibit significant antimicrobial properties. The specific compound may act against various pathogens, potentially making it useful in developing new antibiotics or antifungal agents.

Anti-inflammatory Effects

Imidazole-based compounds are also known for their anti-inflammatory effects. This particular compound could be explored for its ability to modulate inflammatory pathways, providing therapeutic benefits in conditions such as arthritis or other inflammatory diseases.

Cancer Research

The unique structural features of this compound suggest it may interact with biological targets involved in cancer progression. Preliminary studies could focus on its efficacy against specific cancer cell lines, assessing its potential as a chemotherapeutic agent.

Comparison with Similar Compounds

Table 1: Structural Comparison of Imidazole-Acetamide Derivatives

Compound Name/Reference	Imidazole Substituents	Linking Group	Acetamide Aryl Group	Key Features
Target Compound	1-(Benzylcarbamoylmethyl), 5-(hydroxymethyl)	Sulfanyl (-S-)	3-Chlorophenyl	High polarity due to hydroxymethyl; sulfanyl linker enhances flexibility
N-[1-(2-Chlorophenyl)-2-{1-methyl-5-nitro-4-[(phenylsulfonyl)methyl]-1H-imidazol-2-yl}ethyl] Acetamide	1-Methyl, 4-(phenylsulfonylmethyl), 5-nitro	Ethyl chain	2-Chlorophenyl	Sulfonyl group increases electron-withdrawing effects; nitro group may limit solubility
2-(1-Cyclohexyl-1H-benzo[d]imidazol-2-yl)-N-((1R,2R,3R,5S)-2,6,6-trimethylbicyclo[3.1.1]heptan-1-yl)acetamide (10VP91)	1-Cyclohexyl (benzoimidazole core)	Acetate	Bicyclic terpene	Lipophilic bicyclic group enhances membrane permeability
2-(3,4-Dichlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide	Dichlorophenyl (non-imidazole core)	Direct bond	1,5-Dimethyl-3-oxo-pyrazol	Dichlorophenyl enhances hydrophobicity; pyrazolone core may facilitate hydrogen bonding

Key Observations:

Imidazole Substitutions: The target compound’s hydroxymethyl group at C5 improves water solubility compared to nitro or sulfonyl substituents in analogs (e.g., ) .

Linking Groups :

• The sulfanyl (-S-) linker in the target compound may confer moderate electron-withdrawing effects and conformational flexibility, whereas sulfonyl (-SO₂-) groups () increase polarity and rigidity .

Aryl Moieties :

• The 3-chlorophenyl group in the target compound offers a distinct electronic and steric profile compared to 2-chlorophenyl () or dichlorophenyl (). The para-substituted chlorine in enhances hydrophobic interactions but may reduce metabolic stability .